Cas no 81484-99-3 (4-Imidazolidinone,1,3-dimethyl-2-thioxo-5-[2-(1,5,5-trimethyl-2-pyrrolidinylidene)ethylidene]-)

• Product name: 4-Imidazolidinone,1,3-dimethyl-2-thioxo-5-[2-(1,5,5-trimethyl-2-pyrrolidinylidene)ethylidene]-
• CAS No: 81484-99-3
• MF: C₁₄H₂₁N₃OS
• MW: 279.40104
• CID: 725348
• PubChem ID: 44153569

4-Imidazolidinone,1,3-dimethyl-2-thioxo-5-[2-(1,5,5-trimethyl-2-pyrrolidinylidene)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,1,3-dimethyl-2-thioxo-5-[2-(1,5,5-trimethyl-2-pyrrolidinylidene)ethylidene]-
• 1,3-dimethyl-2-sulfanylidene-5-[2-(1,5,5-trimethylpyrrolidin-2-ylidene)ethylidene]imidazolidin-4-one
• 1,3-dimethyl-2-thioxo-5-[(1,5,5-trimethyl-2-pyrrolidinylidene)ethylidene]imidazolidin-4-one
• 1,3-Dimethyl-2-thioxo-5-((1,5,5-trimethyl-2-pyrrolidinylidene)ethylidene)imidazolidin-4-one
• 1,3-Dimethyl-2-thioxo-5-(2-(1,5,5-trimethylpyrrolidin-2-ylidene)ethylidene)imidazolidin-4-one
• 81484-99-3
• EINECS 279-769-1

• Inchi： InChI=1S/C14H21N3OS/c1-14(2)9-8-10(17(14)5)6-7-11-12(18)16(4)13(19)15(11)3/h6-7H,8-9H2,1-5H3/b10-6+,11-7-
• InChI Key： WEEOXMWVJALXHN-QZTBCQRESA-N
• SMILES： CC1(CCC(=CC=C2C(=O)N(C(=S)N2C)C)N1C)C

Computed Properties

• Exact Mass: 279.140533
• Monoisotopic Mass: 279.140533
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.21
• Boiling Point: 346.8°C at 760 mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.62